Cas no 1261608-91-6 (3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone)

• Product Name: 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone
• CAS No: 1261608-91-6
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4989527
• Update Time: 2025-06-09

3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrClF2O2/c1-5(12)9(15)6-2-7(11)4-8(3-6)16-10(13)14/h2-5,10H,1H3
• InChI Key： QQGWHQULUDFTLA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(C)Cl)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone

Comprehensive Overview of 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone (CAS No. 1261608-91-6)

3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone (CAS No. 1261608-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethoxy functional groups, is often explored for its potential applications in drug discovery and material science. Its molecular structure, which includes a propiophenone backbone, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone is partly due to its relevance in modern medicinal chemistry and crop protection. Researchers are increasingly investigating its role in the development of novel bioactive molecules, particularly in the context of targeted therapies and sustainable agriculture. The compound's halogenated and ether moieties contribute to its versatility, enabling interactions with various biological targets.

One of the key trends driving the demand for CAS No. 1261608-91-6 is the shift toward green chemistry and eco-friendly synthesis. Scientists are exploring methods to produce this compound with minimal environmental impact, aligning with global sustainability goals. Additionally, its potential as a building block for high-performance materials has sparked interest in industries such as electronics and coatings.

From a pharmacological perspective, 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone is being studied for its possible role in modulating enzyme activity and receptor binding. Its structural features make it a candidate for designing small-molecule inhibitors, which are crucial in treating diseases like cancer and metabolic disorders. The compound's lipophilicity and electronic properties further enhance its suitability for drug development.

In the agrochemical sector, CAS No. 1261608-91-6 is being evaluated for its potential as a pesticide intermediate. Its halogenated components may contribute to the development of next-generation crop protection agents that are both effective and environmentally benign. This aligns with the increasing demand for sustainable farming solutions and reduced chemical residues in food production.

The synthesis of 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone often involves multi-step reactions, including halogenation and etherification processes. Advanced techniques such as catalysis and microwave-assisted synthesis are being employed to improve yield and efficiency. These innovations are critical for meeting the growing industrial and academic demand for this compound.

As research into CAS No. 1261608-91-6 continues, its applications are expected to expand into emerging fields like nanotechnology and biodegradable materials. The compound's unique properties position it as a promising candidate for addressing some of the most pressing challenges in science and technology today. With ongoing advancements in synthetic methodologies, the future of 3'-Bromo-2-chloro-5'-(difluoromethoxy)propiophenone looks increasingly bright.